Cas no 100891-41-6 (2H-[1,3]Benzodioxolo[5,6-a]quinolizine-3-carboxylicacid, 6,7-dihydro-6-methyl-2-oxo-)

• Product Name: 2H-[1,3]Benzodioxolo[5,6-a]quinolizine-3-carboxylicacid, 6,7-dihydro-6-methyl-2-oxo-
• CAS No: 100891-41-6
• MF: C₁₆H₁₃NO₅
• MW: 299.278124570847
• CID: 147822
• PubChem ID: 127669
• Update Time: 2025-04-19

2H-[1,3]Benzodioxolo[5,6-a]quinolizine-3-carboxylicacid, 6,7-dihydro-6-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-[1,3]Benzodioxolo[5,6-a]quinolizine-3-carboxylicacid, 6,7-dihydro-6-methyl-2-oxo-
• 6-methyl-2-oxo-6,7-dihydro-[1,3]benzodioxolo[5,6-a]quinolizine-3-carboxylic acid
• 2H-(1,3)Benzodioxolo(5,6-a)quinolizine-3-carboxylic acid, 6,7-dihydro-6-methyl-2-oxo-
• DTXSID20905826
• AKOS040749316
• 2H-[1,3]Benzodioxolo[5,6-a]quinolizine-3-carboxylic acid, 6,7-dihydro-6-methyl-2-oxo-
• 6-Methyl-2-oxo-6,7-dihydro-2H,10H-[1,3]dioxolo[4,5-g]pyrido[2,1-a]isoquinoline-3-carboxylic acid
• Ro-14-9578
• 100891-41-6
• Ro 14-9578

• Inchi： 1S/C16H13NO5/c1-8-2-9-3-14-15(22-7-21-14)4-10(9)12-5-13(18)11(16(19)20)6-17(8)12/h3-6,8H,2,7H2,1H3,(H,19,20)
• InChI Key： DJUJOTVZFFTBPC-UHFFFAOYSA-N
• SMILES： O1COC2C1=CC1=C(C=2)C2=CC(C(C(=O)O)=CN2C(C)C1)=O

Computed Properties

• Exact Mass: 299.07939
• Monoisotopic Mass: 299.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Color/Form: Solid powder
• Density: 1.54
• Boiling Point: 534.2°C at 760 mmHg
• Flash Point: 276.8°C
• Refractive Index: 1.706
• PSA: 76.07
• LogP: 2.05930

2H-[1,3]Benzodioxolo[5,6-a]quinolizine-3-carboxylicacid, 6,7-dihydro-6-methyl-2-oxo- Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).